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Compound of Interest

Compound Name: ACHN-975 TFA

CAS No.: 1410809-37-8

Cat. No.: B3047518

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for conducting a time-kill assay with ACHN-975
TFA, a selective inhibitor of the UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine

deacetylase (LpxC) enzyme in Gram-negative bacteria. These assays are crucial for evaluating

the pharmacodynamic properties of ACHN-975, specifically its bactericidal or bacteriostatic

activity over time.

Introduction
ACHN-975 is a potent inhibitor of LpxC, an essential enzyme in the lipid A biosynthetic pathway

of Gram-negative bacteria.[1][2] Lipid A is a critical component of the lipopolysaccharide (LPS)

that forms the outer leaflet of the outer membrane of these bacteria. By inhibiting LpxC, ACHN-

975 disrupts the integrity of the bacterial outer membrane, leading to cell death.[3] Time-kill

assays are essential in vitro studies that provide insights into the rate and extent of bacterial

killing by an antimicrobial agent, helping to characterize its activity as concentration-dependent
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or time-dependent.[4][5] For ACHN-975, studies have demonstrated concentration-dependent

bactericidal activity against Pseudomonas aeruginosa.

Data Presentation
Table 1: In Vitro Activity of ACHN-975 Against Gram-
Negative Bacteria

Bacterial Species MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Enterobacteriaceae spp. 0.5 2

Pseudomonas aeruginosa 0.06 0.25

Acinetobacter baumannii >64 >64

MIC (Minimum Inhibitory Concentration) values are based on broth microdilution methods as

described in CLSI guidelines. Data compiled from multiple sources.
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Caption: Mechanism of action of ACHN-975 in the Lipid A biosynthesis pathway.
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Experimental Protocols
ACHN-975 TFA Time-Kill Assay Protocol
This protocol outlines the methodology for performing a time-kill assay to determine the

bactericidal activity of ACHN-975 TFA against a selected Gram-negative bacterial strain.

1. Materials

ACHN-975 TFA (Trifluoroacetic acid salt)

Gram-negative bacterial strain (e.g., P. aeruginosa ATCC 27853)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Phosphate-buffered saline (PBS), sterile

Tryptic Soy Agar (TSA) or other suitable non-selective agar plates

Sterile culture tubes or flasks

Sterile 96-well microtiter plates

Spectrophotometer

Incubator (37°C) with shaking capabilities

Micropipettes and sterile tips

Serial dilution tubes

Automated colony counter or manual counting equipment

2. Preparation of Reagents and Bacterial Inoculum

ACHN-975 Stock Solution: Prepare a stock solution of ACHN-975 TFA in a suitable solvent

(e.g., sterile water or DMSO) at a concentration of 10 mg/mL. Further dilute as needed for

the experiment.
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Bacterial Inoculum Preparation:

From a fresh culture plate (18-24 hours growth), inoculate a few colonies of the test

organism into a tube containing 5 mL of CAMHB.

Incubate at 37°C with shaking (200-250 rpm) until the culture reaches the mid-logarithmic

phase of growth (typically an optical density at 600 nm (OD₆₀₀) of 0.4-0.6).

Dilute the bacterial suspension in fresh, pre-warmed CAMHB to achieve a starting

inoculum of approximately 5 x 10⁵ colony-forming units (CFU)/mL. The exact dilution will

need to be determined empirically for each strain.

3. Time-Kill Assay Procedure

Assay Setup:

Prepare a series of culture tubes or flasks, each containing the appropriate concentration

of ACHN-975 in CAMHB. Concentrations should typically range from 0.5x to 64x the

Minimum Inhibitory Concentration (MIC) of the test organism.

Include a growth control tube containing only CAMHB and the bacterial inoculum (no

drug).

Include a sterility control tube containing only CAMHB.

Inoculation:

Inoculate each tube (except the sterility control) with the prepared bacterial suspension to

achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

Incubation and Sampling:

Incubate all tubes at 37°C with constant agitation (200-250 rpm).

At specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw a 100 µL aliquot from

each tube.

Serial Dilution and Plating:
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Perform ten-fold serial dilutions of each aliquot in sterile PBS.

Plate 100 µL of the appropriate dilutions onto TSA plates. The choice of dilutions to plate

will depend on the expected bacterial count at each time point.

Colony Counting:

Incubate the plates at 37°C for 18-24 hours.

Count the number of colonies on plates that have between 30 and 300 colonies.

Calculate the CFU/mL for each time point using the formula: CFU/mL = (Number of

colonies x Dilution factor) / Volume plated (mL)

Data Analysis:

Plot the log₁₀ CFU/mL versus time for each ACHN-975 concentration and the growth

control.

Bactericidal activity is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the

initial inoculum.

Experimental Workflow
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Caption: Workflow diagram for the ACHN-975 time-kill assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Potent LpxC Inhibitors with In Vitro Activity against Multidrug-Resistant Pseudomonas
aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]

3. The Complex Structure of Protein AaLpxC from Aquifex aeolicus with ACHN-975 Molecule
Suggests an Inhibitory Mechanism at Atomic-Level against Gram-Negative Bacteria - PMC
[pmc.ncbi.nlm.nih.gov]

4. emerypharma.com [emerypharma.com]

5. DSpace [helda.helsinki.fi]

To cite this document: BenchChem. [Application Notes and Protocols: ACHN-975 TFA Time-
Kill Assay]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3047518/docs#application-notes-and-protocols-achn-
975-tfa-time-kill-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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